Cas no 1781472-86-3 (Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate)

• Product Name: Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate
• CAS No: 1781472-86-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6147796
• PubChem ID: 84726054
• Update Time: 2025-10-24

Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate
• 1781472-86-3
• EN300-4761856

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-12(4,8-13)9-6-5-7-9/h9H,5-8,13H2,1-4H3,(H,14,15)
• InChI Key： NBIBQBHUPJWLDC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C)(CN)C1CCC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate

Comprehensive Overview of Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate (CAS No. 1781472-86-3)

Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate (CAS No. 1781472-86-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected amines, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a cyclobutyl moiety and a tert-butyl carbamate group, makes it a valuable building block for drug discovery, particularly in the design of protease inhibitors and kinase modulators.

The growing interest in small molecule therapeutics has propelled the demand for advanced intermediates like Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize drug candidates, and this compound's rigid cyclobutyl ring contributes to enhanced conformational control. Its carbamate protection also ensures stability during multi-step syntheses, addressing a key challenge in modern medicinal chemistry.

In the context of AI-driven drug discovery, compounds such as 1781472-86-3 are gaining attention for their potential in virtual screening libraries. Computational chemists frequently search for novel scaffolds to expand chemical space coverage, and this molecule's balanced lipophilicity and steric profile make it a promising candidate. Recent publications have highlighted its utility in fragment-based drug design, where its moderate size allows for efficient hit-to-lead optimization.

The synthesis of Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate typically involves asymmetric aminohydroxylation of olefins followed by carbamate protection strategies. This aligns with current trends in green chemistry, as researchers seek atom-economical routes to such intermediates. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity, meeting the stringent requirements of GMP-compliant pharmaceutical production.

From a commercial perspective, 1781472-86-3 represents a niche but growing segment in the custom synthesis market. Contract research organizations (CROs) often include this compound in their building block catalogues to support client projects in oncology and CNS drug development. Its stability under various pH conditions makes it particularly suitable for prodrug applications, a hot topic in drug delivery system research.

Emerging applications in peptide mimetics further underscore the versatility of Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate. The cyclobutyl group's ability to constrain peptide backbones while maintaining metabolic stability addresses critical challenges in biologics development. This has led to increased patent activity surrounding similar structures, particularly for GPCR-targeted therapies.

Quality control protocols for CAS 1781472-86-3 emphasize chiral purity analysis, given the compound's stereogenic centers. Advanced techniques like supercritical fluid chromatography (SFC) are now routinely employed to ensure enantiomeric excess meets pharmaceutical standards. Such rigorous characterization supports its use in preclinical studies where stereochemistry significantly impacts biological activity.

The compound's physicochemical properties, including its logP and hydrogen bond donor/acceptor counts, position it favorably within Lipinski's rule of five parameters. This makes Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate particularly valuable for oral drug development programs, a major focus area for pharmaceutical companies addressing chronic disease markets.

Recent advances in continuous flow chemistry have opened new possibilities for scaling up production of 1781472-86-3. The technology's improved heat transfer and mixing efficiency address traditional challenges in handling the compound's thermosensitive intermediates. This innovation aligns with industry efforts to implement Industry 4.0 principles in chemical manufacturing.

In summary, Tert-butyl N-(1-amino-2-cyclobutylpropan-2-yl)carbamate (CAS No. 1781472-86-3) represents a sophisticated tool for modern drug discovery, combining structural novelty with practical synthetic utility. Its applications span from medicinal chemistry to process development, reflecting the interdisciplinary nature of contemporary pharmaceutical research. As the industry continues to prioritize targeted therapies and personalized medicine, such specialized building blocks will remain essential for innovation.